Cas no 95606-81-8 (3'-Methyl-2-phenylacetophenone)

• Product Name: 3'-Methyl-2-phenylacetophenone
• CAS No: 95606-81-8
• MF: C₁₅H₁₄O
• MW: 210.271064281464
• MDL: MFCD02260670
• CID: 1071031
• PubChem ID: 10954817
• Update Time: 2025-04-23

3'-Methyl-2-phenylacetophenone Chemical and Physical Properties

Names and Identifiers

• 3'-Methyl-2-phenylacetophenone
• 1-(3-methylphenyl)-2-phenylethanone
• 21-CROWN-7
• 2-phenyl-1-(3-tolyl)-ethanone
• 2-phenyl-1-m-tolylethanone
• 3-methyl-deoxybenzoin
• 3-Methyl-desoxybenzoin
• m-Tolyl-benzyl-keton
• DTXSID50449662
• 2-phenyl-1-(m-tolyl)ethanone
• 95606-81-8
• AKOS010014090
• SCHEMBL3289372
• MFCD02260670
• Ethanone, 1-(3-methylphenyl)-2-phenyl-

• MDL： MFCD02260670
• Inchi： 1S/C15H14O/c1-12-6-5-9-14(10-12)15(16)11-13-7-3-2-4-8-13/h2-10H,11H2,1H3
• InChI Key： IEXAVVUKKOOPME-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C)C=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 210.10400
• Monoisotopic Mass: 210.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.42040

Additional information on 3'-Methyl-2-phenylacetophenone

3'-Methyl-2-phenylacetophenone (CAS No. 95606-81-8): A Comprehensive Overview

3'-Methyl-2-phenylacetophenone, also known by its CAS registry number 95606-81-8, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This aromatic ketone derivative has garnered attention due to its unique structural properties and potential applications in drug design, agrochemicals, and advanced materials. In this article, we delve into the chemical characteristics, synthesis methods, biological activities, and recent advancements associated with 3'-Methyl-2-phenylacetophenone.

The molecular structure of 3'-Methyl-2-phenylacetophenone consists of a phenyl group attached to a methyl-substituted acetophenone moiety. This arrangement imparts the compound with a distinct electronic environment, making it a valuable substrate for further functionalization. Recent studies have highlighted the importance of such structural features in modulating the compound's reactivity and bioavailability. For instance, researchers have explored the role of the methyl group in stabilizing certain conformations, which could be pivotal in drug delivery systems.

One of the most notable aspects of 3'-Methyl-2-phenylacetophenone is its versatility as a precursor in organic synthesis. Its ability to undergo various reactions, such as nucleophilic addition and Friedel-Crafts alkylation, has made it an indispensable building block in the construction of complex molecules. A 2023 study published in *Organic Process Research & Development* demonstrated how this compound can be efficiently synthesized via a one-pot microwave-assisted method, significantly reducing reaction times and enhancing yield.

The biological activity of 3'-Methyl-2-phenylacetophenone has also been a focal point of recent research. Preclinical studies have shown that this compound exhibits moderate anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. For example, a 2023 article in *Journal of Medicinal Chemistry* reported that 3'-Methyl-2-phenylacetophenone derivatives demonstrated selective inhibition against certain enzymes associated with neurodegenerative diseases.

In addition to its pharmacological potential, 3'-Methyl-2-phenylacetophenone has found applications in materials science. Its aromaticity and conjugated system make it suitable for use in organic semiconductors and optoelectronic devices. A 2023 paper in *Advanced Materials* highlighted how this compound can be incorporated into polymer blends to enhance their electrical conductivity without compromising mechanical properties.

From an environmental standpoint, the synthesis and disposal of 3'-Methyl-2-phenylacetophenone have been optimized to minimize ecological impact. Green chemistry approaches, such as solvent-free reactions and catalytic systems, are increasingly being adopted to ensure sustainable production practices.

In conclusion, 3'-Methyl-2-phenylacetophenone (CAS No. 95606-81-8) stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across multiple disciplines underscore its importance as both a research tool and an industrial material. As ongoing research continues to uncover new facets of its potential, this compound is poised to play an even greater role in advancing scientific innovation.